Cas no 2091730-22-0 (benzyl N-4-(chlorosulfonyl)cyclohexylcarbamate)

• Product Name: benzyl N-4-(chlorosulfonyl)cyclohexylcarbamate
• CAS No: 2091730-22-0
• MF: C₁₄H₁₈ClNO₄S
• MW: 331.81502199173
• CID: 5212864
• Update Time: 2025-10-31

benzyl N-4-(chlorosulfonyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[4-(chlorosulfonyl)cyclohexyl]-, phenylmethyl ester
• benzyl N-4-(chlorosulfonyl)cyclohexylcarbamate

• Inchi： 1S/C14H18ClNO4S/c15-21(18,19)13-8-6-12(7-9-13)16-14(17)20-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,16,17)
• InChI Key： DKCIWZYYRUZVKS-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC1CCC(S(Cl)(=O)=O)CC1

Additional information on benzyl N-4-(chlorosulfonyl)cyclohexylcarbamate

Introduction to benzyl N-4-(chlorosulfonyl)cyclohexylcarbamate (CAS No. 2091730-22-0)

Benzyl N-4-(chlorosulfonyl)cyclohexylcarbamate (CAS No. 2091730-22-0) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a chlorosulfonyl moiety, and a cyclohexylcarbamate functional group. These structural elements contribute to its potential applications in various chemical and biological processes.

The chemical structure of benzyl N-4-(chlorosulfonyl)cyclohexylcarbamate can be represented as C₁₆H₁₈ClNO₅S. The presence of the chlorosulfonyl group (Cl-SO₂-) is particularly noteworthy, as it imparts reactivity and functional versatility to the molecule. This group can participate in a variety of chemical reactions, making the compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, the study of benzyl N-4-(chlorosulfonyl)cyclohexylcarbamate has been driven by its potential applications in pharmaceutical research. One area of interest is its use as a precursor in the development of new drugs. The chlorosulfonyl group can be readily modified through nucleophilic substitution reactions, allowing for the introduction of various functional groups that can enhance the biological activity and pharmacological properties of the final product.

A notable example of this is the use of benzyl N-4-(chlorosulfonyl)cyclohexylcarbamate in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds with broad-spectrum antimicrobial activity and have been widely used in medicine for decades. Recent studies have shown that sulfonamide derivatives derived from benzyl N-4-(chlorosulfonyl)cyclohexylcarbamate exhibit enhanced potency and selectivity against certain bacterial strains, making them promising candidates for the development of new antibiotics.

Beyond its applications in drug synthesis, benzyl N-4-(chlorosulfonyl)cyclohexylcarbamate has also been explored for its potential use in materials science. The cyclohexylcarbamate moiety can confer unique physical properties to polymers and other materials, such as improved thermal stability and mechanical strength. This makes the compound an attractive candidate for the development of advanced materials with tailored properties for specific applications.

The synthesis of benzyl N-4-(chlorosulfonyl)cyclohexylcarbamate typically involves several steps, including the formation of the cyclohexylamine intermediate, followed by reaction with chlorosulfonic acid to introduce the chlorosulfonyl group. The final step involves coupling with benzyl chloroformate to form the desired product. These synthetic routes have been optimized to achieve high yields and purity, making large-scale production feasible.

In terms of safety and handling, it is important to note that while benzyl N-4-(chlorosulfonyl)cyclohexylcarbamate is not classified as a hazardous material, it should be handled with care due to its reactivity and potential for forming toxic byproducts during certain chemical reactions. Proper personal protective equipment (PPE) and adherence to standard laboratory safety protocols are essential when working with this compound.

The future prospects for benzyl N-4-(chlorosulfonyl)cyclohexylcarbamate are promising, driven by ongoing research into its applications in drug discovery and materials science. As new synthetic methods and reaction conditions are developed, it is likely that this compound will continue to play a significant role in advancing our understanding and utilization of complex organic molecules.